4-[bis(2-methoxyethyl)sulfamoyl]-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C21H24ClN3O5S2/c1-14-17(22)8-9-18-19(14)23-21(31-18)24-20(26)15-4-6-16(7-5-15)32(27,28)25(10-12-29-2)11-13-30-3/h4-9H,10-13H2,1-3H3,(H,23,24,26)
• InChI Key: KKCNEYWUAHSTLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC)Cl
• Molecular Formula: C21H24ClN3O5S2
• Molecular Weight: 498.0 g/mol

Description

4-[bis(2-methoxyethyl)sulfamoyl]-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H24ClN3O5S2 and its molecular weight is 498.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis Processes

Synthesis techniques offer insights into the manipulation of complex molecules for research and industrial applications. For example, cyclocondensation reactions involving chlorine-containing enamides demonstrate the utility of such compounds in creating 1:1 adducts and triazines, which are crucial in the development of novel chemical entities (Demidchuk et al., 2009). Similarly, the preparation of sulfonylurea herbicides using bis(trichloromethyl) carbonate highlights a method that could be applicable for derivatives of the compound , offering high yield and purity in synthesis (Lu Yang, 2006).

Biological Activity

The investigation of novel bisamides containing methoxy and benzothiazole for anti-CMV activities and antitumor properties illustrates the potential biological applications of such compounds. These compounds showed significant activity against PC3 cells, indicating their potential utility in cancer research (Zheng Yuguoa, 2012). This aspect of research underscores the importance of understanding the interactions between complex molecules and biological systems.

Material Applications

In material science, the development of aromatic polyamides containing s-triazine rings for enhanced thermal stability and solubility highlights the application of similar compounds in creating advanced materials (Sagar et al., 1997). Such materials could have implications in various industries, including electronics and aerospace, where high-performance polymers are critical.